molecular formula C5H13N4O5PS B1249396 amino((S)-3-amino-2-oxopiperidin-1-yl)phosphorylsulfamic acid

amino((S)-3-amino-2-oxopiperidin-1-yl)phosphorylsulfamic acid

Cat. No. B1249396
M. Wt: 272.22 g/mol
InChI Key: AYVBXTCIPLYEBG-JRMZCPEPSA-N
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Description

Amino((S)-3-amino-2-oxopiperidin-1-yl)phosphorylsulfamic acid, also known as Amino((S)-3-amino-2-oxopiperidin-1-yl)phosphorylsulfamic acid, is a useful research compound. Its molecular formula is C5H13N4O5PS and its molecular weight is 272.22 g/mol. The purity is usually 95%.
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properties

Product Name

amino((S)-3-amino-2-oxopiperidin-1-yl)phosphorylsulfamic acid

Molecular Formula

C5H13N4O5PS

Molecular Weight

272.22 g/mol

IUPAC Name

[amino-[(3S)-3-amino-2-oxopiperidin-1-yl]phosphoryl]sulfamic acid

InChI

InChI=1S/C5H13N4O5PS/c6-4-2-1-3-9(5(4)10)15(7,11)8-16(12,13)14/h4H,1-3,6H2,(H3,7,8,11)(H,12,13,14)/t4-,15?/m0/s1

InChI Key

AYVBXTCIPLYEBG-JRMZCPEPSA-N

Isomeric SMILES

C1C[C@@H](C(=O)N(C1)P(=O)(N)NS(=O)(=O)O)N

Canonical SMILES

C1CC(C(=O)N(C1)P(=O)(N)NS(=O)(=O)O)N

synonyms

sulphostin

Origin of Product

United States

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